N-(2-chlorophenyl)-2-(2-methylphenyl)acetamide

• Molecular Formula: C15H14ClNO
• Molecular Weight: 259.73 g/mol
• IUPAC Name: N-(2-chlorophenyl)-2-(2-methylphenyl)acetamide
• InChI: InChI=1S/C15H14ClNO/c1-11-6-2-3-7-12(11)10-15(18)17-14-9-5-4-8-13(14)16/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: WYYABEWDWXCOMQ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC(=O)NC2=CC=CC=C2Cl

Description

N-(2-chlorophenyl)-2-(2-methylphenyl)acetamide, commonly known as Clonitazene, is a synthetic opioid analgesic drug that was first synthesized in the 1970s. It belongs to the benzimidazole family of opioids and has been found to be highly effective in treating pain. However, due to its high potency and potential for abuse, it has not been approved for clinical use in humans.

Mechanism of Action

Clonitazene acts as an agonist at the mu-opioid receptor, which is the primary target for most opioid analgesics. It binds to the receptor and activates a cascade of events that ultimately lead to the inhibition of pain signals in the central nervous system.
Biochemical and Physiological Effects:
Clonitazene produces a range of physiological and biochemical effects, including analgesia, sedation, respiratory depression, and euphoria. It also has the potential to cause side effects such as nausea, vomiting, and constipation.

Advantages and Limitations for Lab Experiments

Clonitazene has several advantages for laboratory experiments, including its high potency and selectivity for the mu-opioid receptor. However, its potential for abuse and addiction makes it difficult to use in long-term studies, and its limited clinical use means that there is a lack of data on its safety and efficacy in humans.

Future Directions

There are several potential future directions for research on Clonitazene. One area of interest is the development of new analogs that may have improved safety and efficacy profiles. Another area of research is the study of the molecular mechanisms underlying the drug's analgesic effects, which could lead to the development of new pain medications. Additionally, there is a need for more research on the long-term effects of Clonitazene use and its potential for abuse and addiction.

Synthesis Methods

The synthesis of Clonitazene involves a multi-step process that begins with the reaction of 2-chloroaniline with 2-methylbenzaldehyde to form 2-chloro-N-(2-methylphenyl)benzamide. This intermediate is then reacted with chloroacetyl chloride to form N-(2-chlorophenyl)-2-(2-methylphenyl)acetamide, which is the final product.

Scientific Research Applications

Clonitazene has been extensively studied in the laboratory for its analgesic properties. It has been found to be highly effective in treating pain in animal models, and its potency is comparable to that of morphine. However, its potential for abuse and addiction has limited its clinical use.